Cas no 1395493-36-3 (Methyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-7-carboxylate)

• Product Name: Methyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-7-carboxylate
• CAS No: 1395493-36-3
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 1028514
• PubChem ID: 71711068
• Update Time: 2025-10-23

Methyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-7-carboxylate
• methyl 4-oxopyrido[1,2-a]pyrimidine-7-carboxylate
• 4H-Pyrido[1,2-a]pyrimidine-7-carboxylic acid, 4-oxo-, methyl ester
• DTXSID10856757
• BS-44259
• 1395493-36-3
• Methyl4-oxo-4H-pyrido[1,2-a]pyrimidine-7-carboxylate
• 4-Oxo-4H-pyrido[1,2-a]pyrimidine-7-carboxylic acid methyl ester
• G11488

• Inchi： 1S/C10H8N2O3/c1-15-10(14)7-2-3-8-11-5-4-9(13)12(8)6-7/h2-6H,1H3
• InChI Key： XCOUANURBKGJLP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=NC=CC(N2C=1)=O)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59Ų

Additional information on Methyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-7-carboxylate

Methyl 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-7-Carboxylate: A Comprehensive Overview

The compound Methyl 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-7-Carboxylate, identified by the CAS number 1395493-36-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyridopyrimidines, which have garnered considerable attention in recent years due to their unique structural properties and versatile functionalities.

The molecular structure of Methyl 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-7-Carboxylate comprises a fused pyridine and pyrimidine ring system. The presence of the oxo group at position 4 and the methyl ester at position 7 introduces distinct electronic and steric effects, making this compound highly amenable to various chemical transformations. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the field of drug discovery.

One of the most notable aspects of this compound is its ability to participate in nucleophilic aromatic substitution reactions. This property has been extensively exploited in recent research to develop novel heterocyclic frameworks with enhanced pharmacological profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-7-Carboxylate exhibit potent anti-tumor activity by targeting specific oncogenic pathways.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. A recent breakthrough reported in Nature Chemistry showcased how derivatives of this compound can enhance the efficiency of cross-coupling reactions, which are critical in organic synthesis.

The synthesis of Methyl 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-7-Carboxylate typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the condensation of appropriate pyridine and pyrimidine precursors under acidic or basic conditions, followed by oxidation and esterification steps. Researchers have recently optimized these protocols to improve yields and reduce reaction times, making large-scale production more feasible.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS) provides precise molecular weight determination, while nuclear magnetic resonance (NMR) spectroscopy offers insights into the spatial arrangement of atoms within the molecule. X-ray crystallography has also been employed to determine the three-dimensional structure of this compound, further aiding in understanding its reactivity and stability.

In terms of physical properties, Methyl 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-7-Carboxylate exhibits a melting point around 200°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been thoroughly investigated, with results indicating moderate resistance to decomposition under standard laboratory conditions.

The biological evaluation of this compound has revealed promising results across multiple assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against normal human cells, making it a favorable candidate for further preclinical testing.

In conclusion, Methyl 4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-7-Carboxylate stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an ideal building block for constructing complex molecular architectures. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and industrial innovation.